1-{2-[4-(2-furoyl)piperazin-1-yl]-2-oxoethyl}-3-methoxypyridin-2(1H)-one

• IUPAC Name: 1-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-3-methoxypyridin-2-one
• InChI: InChI=1S/C17H19N3O5/c1-24-13-4-2-6-20(16(13)22)12-15(21)18-7-9-19(10-8-18)17(23)14-5-3-11-25-14/h2-6,11H,7-10,12H2,1H3
• InChI Key: DYOWGXOSDHLCDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CN(C1=O)CC(=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-{2-[4-(2-Furoyl)piperazin-1-yl]-2-oxoethyl}-3-methoxypyridin-2(1H)-one involves multiple steps, including esterification, cyclization, and Mannich reactions, among others. For example, the synthesis of similar piperazine derivatives often starts from basic furan compounds that undergo various chemical transformations, including Claisen Schmidt condensation and reactions with hydroxylamine hydrochloride, to eventually form the desired piperazine-related products (Kumar et al., 2017). These processes showcase the complexity and the intricate steps involved in synthesizing such compounds.

Molecular Structure Analysis

The molecular structure of related compounds is typically confirmed using various spectroscopic methods, including IR, 1H NMR, 13C NMR, and mass spectrometry. X-ray crystallography provides detailed insights into the crystal structure, showing intermolecular interactions and molecular conformations. For instance, studies have utilized these techniques to elucidate the structure and confirm the synthesis of novel piperazine derivatives, highlighting the importance of these analytical methods in understanding the molecular foundation of these compounds (Kumara et al., 2017).

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact hazards it might pose.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary tests, it could be further developed and optimized for use in a specific therapeutic context.